2-(3'-Hydroxyphenyl) 5,7-dichlorobenzoxazole

• Molecular Formula: C13H7Cl2NO2
• Molecular Weight: 280.10 g/mol
• IUPAC Name: 3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenol
• InChI: InChI=1S/C13H7Cl2NO2/c14-8-5-10(15)12-11(6-8)16-13(18-12)7-2-1-3-9(17)4-7/h1-6,17H
• InChI Key: OUDNYQQUONSKLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=NC3=C(O2)C(=CC(=C3)Cl)Cl

Description

2-(3'-Hydroxyphenyl) 5,7-dichlorobenzoxazole is a useful research compound. Its molecular formula is C13H7Cl2NO2 and its molecular weight is 280.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

178 parts of 45% strength sodium hydroxide solution are added dropwise to a suspension of 460 parts of 93% strength 4,6-dichloro-2-aminophenol hydrochloride in 1,500 parts by volume of dichlorobenzene mixture at 110° to 120°, under a nitrogen atmosphere, 30 parts of boric acid and 276 parts of 3-hydroxy-benzoic acid are added to the resulting clear solution and the water is removed from the system by means of a water separator (about 10 hours). The hot reaction solution is then poured into about 2,500 parts by volume of n-butanol, the hot solution is clarified with fuller's earth and after cooling and, if necessary, further concentrating, about 280 to 290 parts of 2-(3'-hydroxyphenyl) 5,7-dichlorobenzoxazole are obtained, which can be purified further by recrystallisation from chlorobenzene (melting point 233° to 234°). Molecular weight, calculated and confirmed by mass spectrometry at m/e = 280.